Cas no 202865-85-8 (2-Bromo-5-iodotoluene)

• Product Name: 2-Bromo-5-iodotoluene
• CAS No: 202865-85-8
• MF: C₇H₆BrI
• MW: 296.931013584137
• MDL: MFCD00070749
• CID: 92325
• PubChem ID: 2735574
• Update Time: 2025-11-02

2-Bromo-5-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-Iodotoluene
• 1-bromo-4-iodo-2-methyl-benzene
• 1-Bromo-4-iodo-2-methylbenzene
• Benzene, 1-bromo-4-iodo-2-methyl-
• PubChem3791
• 2-bromo-5-iodo-toluene
• 2-bromo-5-iodotoluene;
• 2-bromo-5-iodo toluene
• KSC543O8J
• 1-Bromo-2-methyl-4-iodobenzene
• QSQOGKONVJDRNH-UHFFFAOYSA-N
• 4-bromo-1-iodo-2-methyl-benzene
• 1-Bromo-4-iodo-2-methylbenzene;
• EBD11970
• BCP21654
• 1-bromo-4-iodo-2-methyl-benzene;
• Benzene,1-bromo-4-iodo-2-methyl
• 2-Bromo-5-iodotoluene

• MDL： MFCD00070749
• Inchi： 1S/C7H6BrI/c1-5-4-6(9)2-3-7(5)8/h2-4H,1H3
• InChI Key： QSQOGKONVJDRNH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1)Br
• BRN： 8760525

Computed Properties

• Exact Mass: 295.87000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 2.062
• Boiling Point: 264 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.6500
• PSA: 0.00000
• LogP: 3.36210
• Sensitiveness: Light Sensitive
• Solubility: Not determined

2-Bromo-5-iodotoluene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S23-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-5-iodotoluene

Research Briefing on 2-Bromo-5-iodotoluene (CAS: 202865-85-8) in Chemical and Biomedical Applications

2-Bromo-5-iodotoluene (CAS: 202865-85-8) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. This research briefing aims to provide an up-to-date overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications. The compound's unique structural features, including the presence of both bromine and iodine substituents, make it a valuable building block for cross-coupling reactions and other synthetic transformations.

Recent studies have highlighted the role of 2-Bromo-5-iodotoluene in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in the synthesis of complex organic molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the synthesis of biaryl derivatives, which are key intermediates in the development of novel pharmaceuticals. The researchers reported high yields and excellent regioselectivity, underscoring the compound's utility in modern synthetic chemistry.

In the biomedical realm, 2-Bromo-5-iodotoluene has been explored as a precursor for the synthesis of potential therapeutic agents. A recent preprint on bioRxiv detailed its use in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study utilized the compound's halogen atoms for selective functionalization, leading to the creation of a library of derivatives with promising anti-proliferative activity against several cancer cell lines.

Another area of interest is the compound's application in materials science. A 2024 publication in Advanced Materials described its incorporation into organic semiconductors, where its electron-withdrawing properties enhanced charge transport efficiency. This finding opens new avenues for the design of next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Despite these advancements, challenges remain in the large-scale production and purification of 2-Bromo-5-iodotoluene. Recent patents (e.g., US20230183245A1) have proposed innovative methods to address these issues, including continuous-flow synthesis and green chemistry approaches. These developments are expected to improve the compound's accessibility and reduce environmental impact, further expanding its applications.

In conclusion, 2-Bromo-5-iodotoluene (CAS: 202865-85-8) continues to be a compound of significant interest across multiple disciplines. Its unique chemical properties and versatility make it a valuable tool for researchers in synthetic chemistry, drug discovery, and materials science. Future research directions may include exploring its potential in catalysis, agrochemicals, and as a probe for studying biological systems. As new methodologies emerge, the compound's role in advancing scientific and technological innovation is likely to grow even further.